Cas no 90075-91-5 (1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester)
90075-91-5 structure
Product Name:1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester
CAS No:90075-91-5
MF:C22H8Br10O4
MW:1135.33651924133
CID:794554
PubChem ID:71430403
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester
- bis[(2,3,4,5,6-pentabromophenyl)methyl] benzene-1,4-dicarboxylate
- 90075-91-5
- Bis[(pentabromophenyl)methyl] benzene-1,4-dicarboxylate
- SCHEMBL4600847
- DTXSID70849024
-
- Inchi: 1S/C22H8Br10O4/c23-11-9(12(24)16(28)19(31)15(11)27)5-35-21(33)7-1-2-8(4-3-7)22(34)36-6-10-13(25)17(29)20(32)18(30)14(10)26/h1-4H,5-6H2
- InChI Key: HLVCXDICWMLXBH-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=C(C=1COC(C1C=CC(C(=O)OCC2C(=C(C(=C(C=2Br)Br)Br)Br)Br)=CC=1)=O)Br)Br)Br)Br
Computed Properties
- Exact Mass: 1135.21539g/mol
- Monoisotopic Mass: 1125.2256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.5
- Topological Polar Surface Area: 52.6Ų
1,4-Benzenedicarboxylic acid, bis[(pentabromophenyl)methyl] ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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